molecular formula C9H13NO2 B11802393 (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol

(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol

Cat. No.: B11802393
M. Wt: 167.20 g/mol
InChI Key: NAZABGXSQFOPBO-UHFFFAOYSA-N
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Description

(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol is a chemical compound with the molecular formula C9H13NO2 and a molecular weight of 167.21 g/mol This compound features a cyclobutyl group attached to a methanol moiety, with a 5-methylisoxazole ring as a substituent

Preparation Methods

The synthesis of (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction typically requires the use of specific reagents and catalysts to facilitate the formation of the cyclobutyl ring and the attachment of the 5-methylisoxazole group . Industrial production methods may involve bulk manufacturing processes that ensure high yield and purity of the compound .

Chemical Reactions Analysis

(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The compound can also participate in substitution reactions with halogens or other nucleophiles. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activities and interactions with biomolecules. In medicine, researchers explore its potential therapeutic properties and its role in drug development. Additionally, it finds applications in the industry as a precursor for the synthesis of various chemical products .

Comparison with Similar Compounds

(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol can be compared with other similar compounds, such as N-(5-methylisoxazol-3-yl)malonamide and N1,N2-bis(5-methylisoxazol-3-yl)oxalamide . These compounds share the 5-methylisoxazole moiety but differ in their overall structure and functional groups. The uniqueness of this compound lies in its cyclobutyl group and methanol moiety, which confer distinct chemical and biological properties.

Properties

Molecular Formula

C9H13NO2

Molecular Weight

167.20 g/mol

IUPAC Name

[1-(5-methyl-1,2-oxazol-3-yl)cyclobutyl]methanol

InChI

InChI=1S/C9H13NO2/c1-7-5-8(10-12-7)9(6-11)3-2-4-9/h5,11H,2-4,6H2,1H3

InChI Key

NAZABGXSQFOPBO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)C2(CCC2)CO

Origin of Product

United States

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